2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid
Overview
Description
“2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid” is a chemical compound with the molecular formula C8H7F2NO2 . It has a molecular weight of 187.15 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid” is 1S/C8H7F2NO2/c1-5-2-3-11-6(4-5)8(9,10)7(12)13/h2-4H,1H3,(H,12,13) . This code provides a specific representation of the molecule’s structure, including the arrangement of its atoms and the bonds between them.Physical And Chemical Properties Analysis
“2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid” has a density of 1.4±0.1 g/cm3 . Its boiling point is 287.5±35.0 °C at 760 mmHg . The compound is a powder at room temperature .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid:
Pharmaceutical Development
2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure, featuring both fluorine atoms and a pyridine ring, makes it a versatile building block for designing drugs with improved metabolic stability and bioavailability. Researchers are exploring its potential in developing new treatments for diseases such as cancer and neurological disorders .
Agricultural Chemistry
In agricultural chemistry, this compound is being investigated for its role in the synthesis of agrochemicals, including herbicides and pesticides. The presence of fluorine atoms can enhance the efficacy and environmental stability of these chemicals, making them more effective in protecting crops from pests and diseases .
Material Science
Material scientists are exploring the use of 2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid in the development of advanced materials. Its incorporation into polymers and other materials can impart unique properties such as increased thermal stability, chemical resistance, and mechanical strength. These materials have potential applications in various industries, including electronics and aerospace .
Medicinal Chemistry
In medicinal chemistry, this compound is being studied for its potential as a scaffold for designing novel therapeutic agents. Its structural features allow for the creation of molecules that can interact with specific biological targets, leading to the development of new drugs with enhanced efficacy and reduced side effects .
Environmental Science
Researchers in environmental science are investigating the use of 2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid in the development of environmentally friendly chemicals. Its stability and low reactivity make it a suitable candidate for creating compounds that can degrade pollutants or act as catalysts in green chemistry processes .
Analytical Chemistry
In analytical chemistry, this compound is used as a reference standard and reagent in various analytical techniques. Its well-defined chemical properties make it an ideal candidate for calibrating instruments and validating analytical methods, ensuring accurate and reliable results in chemical analysis .
Biochemical Research
Biochemists are exploring the use of 2,2-Difluoro-2-(4-methylpyridin-2-yl)acetic acid in studying enzyme mechanisms and protein interactions. Its unique structure can be used to probe the active sites of enzymes and understand their catalytic processes, contributing to the development of enzyme inhibitors and other biochemical tools .
Synthetic Organic Chemistry
In synthetic organic chemistry, this compound serves as a key intermediate in the synthesis of complex organic molecules. Its reactivity and functional groups allow for the construction of diverse chemical structures, facilitating the discovery and optimization of new synthetic routes for various organic compounds .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain hazards upon exposure . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
IUPAC Name |
2,2-difluoro-2-(4-methylpyridin-2-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2NO2/c1-5-2-3-11-6(4-5)8(9,10)7(12)13/h2-4H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCGRGGRRGPLBPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)C(C(=O)O)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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